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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the ion selectivity of two well-known channel-

forming molecules: Nystatin A2 and Gramicidin. While both are capable of forming pores in

lipid membranes, their mechanisms of ion transport and selectivity profiles exhibit significant

differences. This document summarizes key experimental data, outlines the methodologies

used to obtain this data, and provides visual representations of experimental workflows and the

comparative selectivity of these channels.

Executive Summary
Gramicidin forms well-defined, highly selective channels for monovalent cations, operating via

a single-file transport mechanism. In contrast, Nystatin A2 forms larger, more dynamic pores

with a complex and debated ion selectivity that appears to be highly dependent on

experimental conditions. While gramicidin's cation selectivity is a cornerstone of its

characterization, Nystatin A2 has been reported to exhibit both anion and cation selectivity

under different circumstances. This guide will delve into the available data to clarify these

distinctions.

Data Presentation: Comparative Ion Selectivity
The following table summarizes the key differences in ion selectivity between Nystatin A2 and

Gramicidin channels based on available experimental data. It is important to note that
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quantitative permeability ratios for Nystatin A2 are not well-established and the reported

selectivity can be contradictory.

Feature Nystatin A2 Gramicidin

Primary Ion Selectivity

Disputed: Anion selective in

some artificial bilayer

experiments; Cation selective

in some cell membrane

studies.[1][2]

Cation Selective (Monovalent)

[3]

Permeability to Anions

Permeable, and in some

cases, preferred over cations.

[4]

Impermeable[3]

Permeability to Cations

Permeable to monovalent

cations.[5] Divalent cations are

generally considered to be

blocked.[4]

Highly permeable to

monovalent cations.[3]

Divalent cations are generally

considered to be blocked.[6]

Cation Selectivity Sequence
Not definitively established and

likely variable.

NH₄⁺ > Cs⁺ > Rb⁺ > K⁺ > Na⁺

> Li⁺[7][8]

Permeability Ratio (PK+/PNa+)
Not consistently reported;

varies with experimental setup.
~3[6]

Pore/Channel Radius ~4 Å[9] ~2 Å

Mechanism of Ion Transport Aqueous pore[9] Single-file diffusion[10]

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for determining ion selectivity and a

logical comparison of the ion selectivity profiles of Nystatin A2 and Gramicidin.
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Preparation

Data Acquisition

Data Analysis

Prepare Cell/Bilayer

Establish Whole-Cell
Patch Clamp

Prepare Intra/Extra-
cellular Solutions

Apply Voltage Ramp

Record Ion Current

Plot I-V Curves

Change Extracellular
Solution (Ion X)

Record Current with
New Solution

Determine Reversal
Potential (Vrev)

Calculate Permeability Ratio
(GHK Equation)
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Nystatin A2 Pore

Strictly Cation Selective
(Monovalent)

Selectivity Sequence:
NH4+ > Cs+ > Rb+ > K+ > Na+ > Li+

Anions Impermeable

Variable Ion Selectivity
(Condition Dependent)

Anion Permeable
(Observed in Bilayers)

Two-sided
application

Cation Permeable
(Observed in Cells)

One-sided
application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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